Cas no 2173193-44-5 (6-Bromo-3-(2-chloro-5-(trifluoromethyl)pyrimidin-4-yl)-1-(phenylsulfonyl)-1H-indole)

6-Bromo-3-(2-chloro-5-(trifluoromethyl)pyrimidin-4-yl)-1-(phenylsulfonyl)-1H-indole structure
2173193-44-5 structure
Product Name:6-Bromo-3-(2-chloro-5-(trifluoromethyl)pyrimidin-4-yl)-1-(phenylsulfonyl)-1H-indole
CAS No:2173193-44-5
MF:C19H10BrClF3N3O2S
MW:516.718811511993
CID:5041222
PubChem ID:139330728
Update Time:2024-11-07

6-Bromo-3-(2-chloro-5-(trifluoromethyl)pyrimidin-4-yl)-1-(phenylsulfonyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-3-(2-chloro-5-(trifluoromethyl)pyrimidin-4-yl)-1-(phenylsulfonyl)-1H-indole
    • C1(=CC=CC=C1)S(=O)(=O)N1C=C(C2=CC=C(C=C12)Br)C1=NC(=NC=C1C(F)(F)F)Cl
    • QPOSRKWPUPPIJD-UHFFFAOYSA-N
    • AKOS037651389
    • SCHEMBL21178276
    • 1-(benzenesulfonyl)-6-bromo-3-[2-chloro-5-(trifluoromethyl)pyrimidin-4-yl]indole
    • CS-0105258
    • CS-16819
    • D76503
    • 2173193-44-5
    • Inchi: 1S/C19H10BrClF3N3O2S/c20-11-6-7-13-14(17-15(19(22,23)24)9-25-18(21)26-17)10-27(16(13)8-11)30(28,29)12-4-2-1-3-5-12/h1-10H
    • InChI Key: QPOSRKWPUPPIJD-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C(C3C(=CN=C(N=3)Cl)C(F)(F)F)=CN(C=2C=1)S(C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 514.93177g/mol
  • Monoisotopic Mass: 514.93177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 3
  • Complexity: 717
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 73.2

6-Bromo-3-(2-chloro-5-(trifluoromethyl)pyrimidin-4-yl)-1-(phenylsulfonyl)-1H-indole Pricemore >>

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